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Compound of Interest |

2-Chloro-1-(3,4-dichloro-phenyl)-
Compound Name:
ethanol
CAS No.: 53065-95-5
Cat. No.: B1355216

Executive Summary

Chlorinated phenyl ethanols (CPES) represent a critical class of aromatic alcohols serving as
versatile scaffolds in the synthesis of pharmaceuticals, agrochemicals, and functional materials.
[2] Unlike their phenolic counterparts (chlorophenols), which are often associated with high
toxicity, CPEs—specifically 2-(4-chlorophenyl)ethanol and 1-(4-chlorophenyl)ethanol—function
as stable, reactive intermediates.

This guide dissects the structural isomerism, synthetic pathways, and downstream applications
of these compounds. It highlights the divergence in their utility: the 2-isomer acts as a primary
alcohol "linker" in fungicides and PROTACS, while the 1-isomer serves as a vital "chiral
scaffold” for enantiopure CNS drugs and antihistamines.

Structural Chemistry & Isomerism

The reactivity and application of CPEs are dictated by the position of the hydroxyl group
relative to the chlorinated phenyl ring. A precise distinction is required for experimental design.
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Feature 2-(4-Chlorophenyl)ethanol 1-(4-Chlorophenyl)ethanol
Primary Alcohol ( Secondary Alcohol (
Structure
) )

Chiral (Exists as R and S

Chirality Achiral )
enantiomers)
o Nucleophilic substitution, Dehydration to styrene, Chiral
Reactivity o ] ]
Oxidation to acid/aldehyde resolution
Primary Role Linker / Spacer Chiral Synthon / Scaffold
Key CAS 1875-88-3 3391-10-4

2-(4-Chlorophenyl)ethanol: The Linker &
Agrochemical Workhorse

This primary alcohol is the industrial standard for introducing the 4-chlorophenethyl moiety. Its
stability allows it to survive rigorous reaction conditions, making it ideal for multi-step
agrochemical synthesis.[3]

Synthetic Pathways

Two dominant pathways exist: the Grignard route (high atom economy, anhydrous conditions)
and the Friedel-Crafts/Reduction route (scalable, avoids ether solvents).
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Figure 1: Comparative synthetic routes for 2-(4-chlorophenyl)ethanol. The Grignard route is
preferred for lab-scale C-C bond formation, while acid reduction is common in bulk
manufacturing.

Case Study: Fenbuconazole Synthesis

The most authoritative application of 2-(4-chlorophenyl)ethanol is in the synthesis of
Fenbuconazole, a systemic triazole fungicide. The alcohol acts as the precursor for the ethyl
bridge that links the chlorophenyl ring to the chiral center.

Protocol Summary:

o Activation: The alcohol is converted to the alkyl chloride using thionyl chloride (

)-[11[3]

» Alkylation: The alkyl chloride reacts with phenylacetonitrile under phase-transfer catalysis
(PTC) to form the nitrile intermediate.[1]

o Triazole Insertion: The nitrile intermediate undergoes further substitution to introduce the
1,2,4-triazole ring.
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Emerging Application: PROTAC Linkers

In modern drug discovery, this molecule is gaining traction as a rigid "linker" motif for PROTACs
(Proteolysis Targeting Chimeras).[2][3] The chlorophenyl group provides lipophilicity and pi-
stacking potential, while the ethyl chain offers a defined distance between the E3 ligase ligand
and the target protein ligand.

1-(4-Chlorophenyl)ethanol: The Chiral Scaffold

The secondary alcohol, 1-(4-chlorophenyl)ethanol, is a high-value chiral building block.[2] Its
utility lies in its enantiopurity; the (

)- and (

)-enantiomers are precursors to different pharmacological classes, including antihistamines and
CNS agents.

Asymmetric Synthesis: Biocatalysis vs. Chemocatalysis

Producing this compound in high enantiomeric excess (

) is critical.[3] Biocatalytic reduction has surpassed traditional chemical reduction in specificity
and green metrics.[3]

Method A: Biocatalytic Reduction (Green Chemistry)[3]

o Catalyst: Whole cells (Acetobacter sp., Rhodotorula rubra) or isolated Ketoreductases
(KREDS).[3]

o Substrate: 4'-Chloroacetophenone.
e Mechanism: Anti-Prelog or Prelog stereospecific hydride transfer from NADPH.[3]
 Yield/Selectivity: Typically >95% vyield and >99%
[3]
Method B: Asymmetric Transfer Hydrogenation (Chemical)

o Catalyst: Ru(ll)-BINAP or Ru-TsDPEN complexes.
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o Conditions: Formic acid/Triethylamine hydrogen source.[3]

e Advantage: Scalable for non-biological labs, but requires expensive precious metals.[3]
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Figure 2: Biocatalytic cycle for the enantioselective reduction of 4'-chloroacetophenone. This
self-sustaining cofactor regeneration system is the gold standard for synthesis.

Pharmaceutical Applications[1][3][4]

e CNS Agents: The chiral alcohol serves as a precursor for Brivaracetam intermediates (via
enzymatic resolution of esters) and potential synthesis routes for Etolorex analogs.

¢ Antihistamines: While Cetirizine is derived from chlorobenzhydryl chloride, 1-(4-
chlorophenyl)ethanol allows for the synthesis of chiral analogs where the methyl group on
the benzylic carbon locks the conformation, potentially improving receptor selectivity (H1
antagonist activity).

Safety, Toxicology & Handling (E-E-A-T)

While less toxic than chlorophenols, CPEs present specific hazards that must be managed in a

GLP environment.
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Parameter Specification & Hazard

Harmful if swallowed. LD50 (Oral, Rat) typically

Acute Toxicit
y >500 mg/kg but <2000 mg/kg.[3]

) Severe Eye Irritant (Category 2A). Can cause
Eye/Skin _ T
corneal opacity.[3] Skin irritant.

Toxic to aquatic life with long-lasting effects. Do

Environmental ) ] ]
not discharge into drains.[3]

Use nitrile gloves (breakthrough >480 min).[3]
) Handle in a fume hood to avoid inhalation of
Handling Protocol g
vapors (though volatility is moderate, BP

>110°C).

Hygroscopic.[3] Store under inert atmosphere
(Argon/Nitrogen) to prevent moisture uptake
which complicates stoichiometric reactions (e.g.,
with

Storage

Critical Distinction: Do not confuse CPEs with chlorophenols (e.g., 4-chlorophenol).
Chlorophenols are uncouplers of oxidative phosphorylation and possess significantly higher
systemic toxicity and acidity.[3] CPEs are neutral alcohols.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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